2-((2,5-Dimethylphenyl)sulfonyl)-2-(3-(piperidin-1-yl)quinoxalin-2-yl)acetonitrile
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Description
2-((2,5-Dimethylphenyl)sulfonyl)-2-(3-(piperidin-1-yl)quinoxalin-2-yl)acetonitrile is a useful research compound. Its molecular formula is C23H24N4O2S and its molecular weight is 420.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Chemical Synthesis Approaches
Research on similar compounds includes the development of synthesis pathways for quinoxalin-2-one derivatives and other complex molecules. For instance, the synthesis of 2-(4-substitutedsulfonyl piperazin-1-yl-methyl)-3-aryl-quinazolin-4(3H)-one demonstrates a method involving the reaction of chloromethyl arylquinazolinone with N-BOC piperazine, followed by deprotection and sulfonylation steps (Acharyulu et al., 2010).
Antimicrobial Evaluations
Novel 6'-Amino-spiro[indeno[1,2-b]quinoxaline[1,3]dithiine]-5'-carbonitrile derivatives were synthesized and evaluated for their antimicrobial properties. The study highlighted the synthesis via a multi-component reaction and the subsequent antimicrobial assessment, showcasing the potential for developing new antibacterial and antifungal agents (Moghaddam-manesh et al., 2020).
Antitumor Evaluation
Research into compounds like 1-(benzothiazol-2-yl-thio)-acetonitrile derivatives has provided insights into their potential antitumor activities. The synthesis and structural elucidation of these compounds, followed by cytotoxicity testing against various human tumor cell lines, highlight the methodological approach to discovering new therapeutic agents (Al-Omran et al., 2014).
Selective Metal Ion Detection
A dansyl-based chemosensor was developed for the detection of Cu2+ ions, demonstrating the compound's selectivity and sensitivity. This research underscores the application of similar compounds in environmental monitoring and chemical sensing technologies (Chae et al., 2019).
Molecular Structure Studies
- Crystal and Molecular Structure Analysis: Studies such as the synthesis, characterization, and crystal structure analysis of sulfonamide-piperidine derivatives provide crucial information on the molecular geometry and interaction patterns of these compounds. This foundational knowledge supports further applications in medicinal chemistry and material science (Naveen et al., 2015).
Properties
IUPAC Name |
2-(2,5-dimethylphenyl)sulfonyl-2-(3-piperidin-1-ylquinoxalin-2-yl)acetonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4O2S/c1-16-10-11-17(2)20(14-16)30(28,29)21(15-24)22-23(27-12-6-3-7-13-27)26-19-9-5-4-8-18(19)25-22/h4-5,8-11,14,21H,3,6-7,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTAZAYUJTFQPEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)C(C#N)C2=NC3=CC=CC=C3N=C2N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.